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Compound of Interest

1,5-Dibromo-3-ethyl-2-
Compound Name: ]
iodobenzene

cat. No.: B6336928

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety, handling, and
physicochemical properties of 1,5-Dibromo-3-ethyl-2-iodobenzene (CAS No. 1160573-80-7).
Due to the limited availability of experimental data, this document incorporates predicted values
from computational models to offer as complete a profile as possible for research and
development applications.

Chemical Identity and Properties

1,5-Dibromo-3-ethyl-2-iodobenzene is a halogenated aromatic compound with the molecular
formula CsH7Bral. Its structure features a benzene ring substituted with two bromine atoms,

one iodine atom, and one ethyl group.

Table 1: Physicochemical Data for 1,5-Dibromo-3-ethyl-2-iodobenzene
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Property Value Source
CAS Number 1160573-80-7 Safety Data Sheet
Molecular Formula CsH7Br2l Safety Data Sheet
Molecular Weight 417.85 g/mol Calculated
Appearance No data available -
Melting Point Predicted: 50-90 °C Computational Prediction
Boiling Point Predicted: 330-370 °C Computational Prediction
Density Predicted: 2.2-2.4 g/cm3 Computational Prediction
Solubility in Water No data available (Expected to Safety Data Sheet

be low)

Safety and Hazard Information

As with any chemical compound, 1,5-Dibromo-3-ethyl-2-iodobenzene should be handled with
care in a well-ventilated laboratory setting, utilizing appropriate personal protective equipment
(PPE). The available Safety Data Sheet (SDS) indicates a lack of specific toxicological data.
Therefore, it is prudent to treat this compound as potentially hazardous.

Table 2: Hazard ldentification and Precautionary Statements
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GHS . Hazard Precautionary
Hazard Class . Signal Word
Pictogram Statement Statements
o H302: Harmful if P264, P270,
Acute Toxicity )
(Oral) GHSO07 Warning swallowed. P301+P312,
ra
(Predicted) P501
) P264, P280,
Skin H315: Causes
o . o P302+P352,
Corrosion/Irritatio  GHSO07 Warning skin irritation.
) P332+P313,
n (Predicted)
P362+P364
H319: Causes
) ) P280,
Serious Eye ) serious eye
o GHSO07 Warning o P305+P351+P33
Damage/Irritation irritation.
) 8, P337+P313
(Predicted)
P261, P271,
H335: May
N ) P304+P340,
Specific Target ) cause respiratory
o GHSO07 Warning o P312,
Organ Toxicity irritation.
) P403+P233,
(Predicted)
P501

Note: Hazard statements and precautionary measures are based on predictions for structurally

similar compounds and should be treated as a guideline in the absence of experimental data.

First Aid Measures:

e If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.

» In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower. If skin irritation occurs, get medical advice/attention.

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

« |If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.
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Experimental Protocols
General Analytical Methods for Halogenated Benzenes

While a specific analytical method for 1,5-Dibromo-3-ethyl-2-iodobenzene has not been
documented in publicly available literature, general methods for halogenated benzenes can be
adapted. These typically involve chromatographic techniques.

o Gas Chromatography-Mass Spectrometry (GC-MS): This is a standard and highly effective
method for the separation and identification of halogenated organic compounds.[1] A hon-
polar or mid-polarity capillary column would likely be suitable for separation. The mass
spectrometer allows for confirmation of the molecular weight and fragmentation pattern,
aiding in structural elucidation.

e High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with a C18
column and a mobile phase consisting of a mixture of water and an organic solvent (e.g.,
acetonitrile or methanol) can also be used for the analysis of halogenated aromatic
compounds.[2] UV detection is typically employed.[2]

Analytical Method

Sample Preparation Data Processing
Gas Phase GC-MS Analysis
o?;i?lcugzrvgm Filtration Liquid Phase Compound Identification Quantification
HPLC Analysis

Click to download full resolution via product page

Caption: General analytical workflow for halogenated benzenes.

Conceptual Synthesis Pathway

A specific, peer-reviewed synthesis protocol for 1,5-Dibromo-3-ethyl-2-iodobenzene is not
readily available. However, a plausible synthetic route can be conceptualized based on
established organic chemistry principles for the functionalization of aromatic rings. A potential
starting material could be 1,3-dibromo-5-ethylbenzene, which would then undergo iodination.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b6336928?utm_src=pdf-body
https://www.chromatographyonline.com/view/advances-analysis-persistent-halogenated-organic-compounds
https://pubs.rsc.org/en/content/articlehtml/2020/sc/c9sc04906a
https://pubs.rsc.org/en/content/articlehtml/2020/sc/c9sc04906a
https://www.benchchem.com/product/b6336928?utm_src=pdf-body-img
https://www.benchchem.com/product/b6336928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6336928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

lodination Reaction
(e.g., with NIS or I2/oxidant)
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Caption: A conceptual synthesis pathway.

Biological Activity and Drug Development
Applications

There is currently no publicly available information detailing the biological activity, signaling
pathways, or specific applications of 1,5-Dibromo-3-ethyl-2-iodobenzene in drug
development. Halogenated benzene derivatives are a broad class of compounds with diverse
biological activities, and as such, this molecule could be of interest as a scaffold or intermediate
in medicinal chemistry. Further research is required to elucidate any potential therapeutic
applications.

Handling and Storage

e Handling: Handle in a well-ventilated place. Wear suitable protective clothing, gloves, and
eye/face protection. Avoid contact with skin and eyes. Avoid formation of dust and aerosols.

e Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.

Disposal Considerations

Dispose of this compound and its container in accordance with local, regional, national, and
international regulations. Do not allow it to enter the environment.

Disclaimer: This document is intended for informational purposes only and is based on the
limited data available. It is not a substitute for a formal Safety Data Sheet (SDS) and should not
be used as the sole basis for safety and handling decisions. Researchers should always
consult the most up-to-date SDS from the supplier and conduct a thorough risk assessment
before using this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: 1,5-Dibromo-3-ethyl-2-
iodobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6336928#1-5-dibromo-3-ethyl-2-iodobenzene-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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